Cas no 85909-52-0 (4,7-Methano-1H-indene-5-carboxylicacid, octahydro-)
85909-52-0 structure
Product Name:4,7-Methano-1H-indene-5-carboxylicacid, octahydro-
CAS No:85909-52-0
MF:C11H16O2
MW:180.243543624878
CID:723054
PubChem ID:13787834
Update Time:2025-04-19
4,7-Methano-1H-indene-5-carboxylicacid, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Methano-1H-indene-5-carboxylicacid, octahydro-
- octahydro-4,7-methano-1H-indene-5-carboxylic acid
- NS00066049
- EINECS 288-856-3
- 85909-52-0
- DTXSID801231329
- SCHEMBL8007371
-
- Inchi: 1S/C11H16O2/c12-11(13)10-5-6-4-9(10)8-3-1-2-7(6)8/h6-10H,1-5H2,(H,12,13)
- InChI Key: PLPOOSRONAYTQI-UHFFFAOYSA-N
- SMILES: OC(C1CC2CC1C1CCCC12)=O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.188
- Boiling Point: 297.1°C at 760 mmHg
- Flash Point: 139°C
- Refractive Index: 1.55
4,7-Methano-1H-indene-5-carboxylicacid, octahydro- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
85909-52-0 (4,7-Methano-1H-indene-5-carboxylicacid, octahydro-) Related Products
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